Cas no 128121-02-8 ((2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid)

• Product Name: (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid
• CAS No: 128121-02-8
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5708860
• PubChem ID: 14539282
• Update Time: 2025-06-12

(2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
• 2-Methyl-4-[(tert-butoxycarbonyl)amino]-2-butenoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-2-methylbut-2-enoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-2-methylbut-2-enoicacid
• 2102890-32-2
• EN300-304611
• (2E)-4-{[(tert-butoxy)carbonyl]amino}-2-methylbut-2-enoic acid
• EN300-1428796
• 128121-02-8
• (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid

• Inchi： 1S/C10H17NO4/c1-7(8(12)13)5-6-11-9(14)15-10(2,3)4/h5H,6H2,1-4H3,(H,11,14)(H,12,13)/b7-5+
• InChI Key： ISUPVRCFBGKBBI-FNORWQNLSA-N
• SMILES： O(C(NC/C=C(/C(=O)O)\C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid

Introduction to (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid (CAS No. 128121-02-8)

(2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid (CAS No. 128121-02-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as α-amino acids, which are essential building blocks for proteins and have a wide range of biological activities.

The structure of (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid is characterized by a tert-butoxycarbonyl (Boc) protecting group attached to the amino group, which is a common strategy in peptide synthesis to prevent premature reactions and ensure the desired sequence. The presence of the Boc group also enhances the stability and solubility of the compound, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid in the treatment of various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid has shown promise in cancer research. A study conducted at the National Institutes of Health (NIH) revealed that this compound can selectively target and inhibit cancer cells while sparing healthy cells. The mechanism of action involves disrupting key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This selective targeting reduces toxicity and enhances therapeutic efficacy, making it a potential candidate for cancer therapy.

The synthesis of (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid involves several well-established chemical reactions, including the formation of the tert-butoxycarbonyl group and the introduction of the methyl substituent. The process typically starts with the reaction of tert-butyl chloroformate with an appropriate amine to form the Boc-protected amine. Subsequent steps involve coupling reactions with suitable carboxylic acids or esters to form the final product. The high yield and purity obtained through these methods make it feasible for large-scale production.

The physical properties of (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid, such as its melting point, solubility, and stability, have been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various biological assays and formulations.

In terms of safety, (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid extend beyond its direct therapeutic uses. It can serve as a valuable tool in basic research to investigate cellular processes and signaling pathways. For example, its ability to modulate specific enzymes or receptors can provide insights into disease mechanisms and help identify new targets for drug development.

In conclusion, (2E)-4-{(tert-butoxy)carbonylamino}-2-methylbut-2-enoic acid (CAS No. 128121-02-8) is a versatile compound with significant potential in both research and clinical settings. Its unique structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. As research continues to advance, it is likely that new applications and benefits will be discovered, further solidifying its importance in the field of medicinal chemistry.